Cas no 1196152-96-1 (1-(5-Chloro-6-methoxy-pyridin-3-yl)-ethanone)

• Product Name: 1-(5-Chloro-6-methoxy-pyridin-3-yl)-ethanone
• CAS No: 1196152-96-1
• MF: C₈H₈ClNO₂
• MW: 185.607621192932
• MDL: MFCD13190368
• CID: 2616535
• PubChem ID: 72212724
• Update Time: 2025-05-21

1-(5-Chloro-6-methoxy-pyridin-3-yl)-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-6-methoxypyridin-3-yl)ethanone
• 839-576-0
• WXB15296
• 1-(5-Chloro-6-methoxy-3-pyridinyl)ethanone
• AKOS023626779
• 1-(5-Chloro-6-methoxy-pyridin-3-yl)-ethanone
• EN300-205514
• G48436
• Z1255495809
• 1-(5-CHLORO-6-METHOXYPYRIDIN-3-YL)ETHAN-1-ONE
• DB-146662
• 1196152-96-1
• AB70286

• MDL： MFCD13190368
• Inchi： 1S/C8H8ClNO2/c1-5(11)6-3-7(9)8(12-2)10-4-6/h3-4H,1-2H3
• InChI Key： IJYFRRQXGDJYDC-UHFFFAOYSA-N
• SMILES： ClC1C(=NC=C(C(C)=O)C=1)OC

Computed Properties

• Exact Mass: 185.0243562Da
• Monoisotopic Mass: 185.0243562Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 39.2Ų

Additional information on 1-(5-Chloro-6-methoxy-pyridin-3-yl)-ethanone

Research Brief on 1-(5-Chloro-6-methoxy-pyridin-3-yl)-ethanone (CAS: 1196152-96-1): Recent Advances and Applications

1-(5-Chloro-6-methoxy-pyridin-3-yl)-ethanone (CAS: 1196152-96-1) is a pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a key intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and applications in medicinal chemistry.

Recent literature highlights the role of 1-(5-Chloro-6-methoxy-pyridin-3-yl)-ethanone as a versatile building block in organic synthesis. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of novel pyridine-based kinase inhibitors, which showed promising activity against cancer cell lines. The compound's unique structural features, including the chloro and methoxy substituents, contribute to its reactivity and ability to form diverse derivatives with potential pharmacological properties.

In addition to its synthetic utility, 1-(5-Chloro-6-methoxy-pyridin-3-yl)-ethanone has been investigated for its direct biological effects. A preclinical study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited moderate inhibitory activity against specific enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of anti-inflammatory agents, though further optimization is required to enhance potency and selectivity.

The compound's physicochemical properties, such as its solubility and stability, have also been characterized in recent research. A 2022 study in Chemical & Pharmaceutical Bulletin provided detailed insights into its crystal structure and intermolecular interactions, which are critical for understanding its behavior in formulation development. These properties are particularly relevant for its application in drug delivery systems, where controlled release and bioavailability are key considerations.

Looking ahead, ongoing research is exploring the broader applications of 1-(5-Chloro-6-methoxy-pyridin-3-yl)-ethanone in agrochemicals and materials science. Preliminary results from a 2023 industry report indicate its potential as a precursor for herbicides and functional materials, though these applications are still in the early stages of investigation. The compound's versatility underscores its importance in interdisciplinary research, bridging the gap between chemistry, biology, and materials science.

In conclusion, 1-(5-Chloro-6-methoxy-pyridin-3-yl)-ethanone (CAS: 1196152-96-1) continues to be a compound of significant interest in chemical and pharmaceutical research. Its role as a synthetic intermediate, combined with its emerging biological activities, positions it as a valuable tool for drug discovery and development. Future studies are expected to further elucidate its mechanisms of action and expand its applications in therapeutic and industrial contexts.